Cas no 63262-97-5 (2,2-Dibromo-1-methylcyclopropanecarbonitrile)
63262-97-5 structure
Product Name:2,2-Dibromo-1-methylcyclopropanecarbonitrile
CAS No:63262-97-5
MF:C5H5Br2N
MW:238.907899618149
CID:2189110
PubChem ID:594146
Update Time:2025-04-21
2,2-Dibromo-1-methylcyclopropanecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Dibromo-1-methylcyclopropanecarbonitrile
- 2,2-dibromo-1-methylcyclopropane-1-carbonitrile
- 2,2-Dibromo-1-methylcyclopropanecarbonitrile #
- DTXSID20344054
- Cyclopropanecarbonitrile, 2,2-dibromo-1-methyl-
- USNDLMWKPKVOAR-UHFFFAOYSA-N
- 1,1-dibromo-2-cyano-2-methylcyclo-propane
- DB-312966
- DTXCID40295130
- 63262-97-5
-
- Inchi： 1S/C5H5Br2N/c1-4(3-8)2-5(4,6)7/h2H2,1H3
- InChI Key： USNDLMWKPKVOAR-UHFFFAOYSA-N
- SMILES： BrC1(CC1(C#N)C)Br
Computed Properties
- Exact Mass: 238.87682g/mol
- Monoisotopic Mass: 236.87887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 23.8Ų
2,2-Dibromo-1-methylcyclopropanecarbonitrile Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
63262-97-5 (2,2-Dibromo-1-methylcyclopropanecarbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
